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Compound of Interest

Compound Name:
2-Chloro-6-fluoro-3-

methoxybenzoic acid

CAS No.: 886499-40-7

Cat. No.: B1587108 Get Quote

2-Chloro-6-fluoro-3-methoxybenzoic acid is a highly functionalized aromatic carboxylic acid.

Its unique substitution pattern, featuring a chlorine atom, a fluorine atom, and a methoxy group,

positions it as a valuable and versatile building block in modern synthetic chemistry. While this

specific compound is a niche reagent with limited direct literature, its structural motifs are

prevalent in a wide array of biologically active molecules and advanced materials. The strategic

placement of electron-withdrawing halogens and an electron-donating methoxy group on the

benzoic acid core allows for precise modulation of steric and electronic properties. This guide,

intended for researchers, scientists, and professionals in drug development, provides a

comprehensive technical overview of its chemical nature, a plausible synthetic pathway, and its

potential applications, drawing insights from closely related chemical analogs.

PART 1: Core Structural and Physicochemical
Profile
The chemical identity of 2-Chloro-6-fluoro-3-methoxybenzoic acid is defined by its distinct

arrangement of functional groups on the benzene ring. The carboxylic acid group serves as a

primary reactive handle, while the chloro, fluoro, and methoxy substituents dictate the

molecule's reactivity, conformation, and potential for intermolecular interactions.
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Property Value Source/Method

IUPAC Name
2-Chloro-6-fluoro-3-

methoxybenzoic acid
Nomenclature

CAS Number 179687-87-9

Molecular Formula C₈H₆ClFO₃ Calculation

Molecular Weight 204.58 g/mol Calculation

SMILES
COC1=C(C(=C(C=C1)F)Cl)C(

=O)O

Predicted Appearance White to off-white solid Extrapolation

Predicted Solubility

Soluble in methanol, ethanol,

and other polar organic

solvents

Extrapolation

PART 2: Strategic Synthesis and Mechanistic
Insights
The synthesis of polysubstituted benzoic acids often requires a multi-step approach that

carefully orchestrates the introduction of functional groups. A plausible and efficient synthetic

route to 2-Chloro-6-fluoro-3-methoxybenzoic acid can be designed by adapting established

methodologies for related halogenated and methoxylated aromatics. The proposed pathway

below leverages commercially available starting materials and robust, high-yielding

transformations.

Proposed Synthetic Workflow
The synthesis initiates with a commercially available substituted aniline, proceeding through

diazotization and hydrolysis to yield a phenol. Subsequent methylation, directed ortho-lithiation,

and electrophilic quenching install the required substituents, culminating in the target molecule.
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2-Chloro-6-fluoroaniline 2-Chloro-6-fluorophenol

 1. NaNO₂, HCl
 2. H₂O, Δ 1-Chloro-3-fluoro-2-methoxybenzene (CH₃)₂SO₄, K₂CO₃ 2-Chloro-6-fluoro-3-methoxybenzoic acid

 1. n-BuLi, THF, -78°C
 2. CO₂

 3. H₃O⁺ 
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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